Cas no 397279-52-6 (2-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

2-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide structure

397279-52-6 structure

Product Name:2-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

CAS No:397279-52-6

MF:C₂₃H₂₉N₃O₅S₂

MW:491.623463392258

CID:5935451

PubChem ID:4064782

Update Time:2023-11-23

2-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
- 4H-Cyclohepta[b]thiophene-3-carboxamide, 2-[[4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzoyl]amino]-5,6,7,8-tetrahydro-
- 397279-52-6
- 2-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
- F0806-0396
- SMR000237740
- 2-[[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- 2-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- Oprea1_526400
- AKOS024600214
- MLS000697026
- Inchi： 1S/C23H29N3O5S2/c1-14-12-26(13-15(2)31-14)33(29,30)17-10-8-16(9-11-17)22(28)25-23-20(21(24)27)18-6-4-3-5-7-19(18)32-23/h8-11,14-15H,3-7,12-13H2,1-2H3,(H2,24,27)(H,25,28)
- InChI Key： PXFNOTNOSHCJAS-UHFFFAOYSA-N
- SMILES： C12CCCCCC=1C(C(N)=O)=C(NC(=O)C1=CC=C(S(N3CC(C)OC(C)C3)(=O)=O)C=C1)S2

Computed Properties

Exact Mass: 491.15486338g/mol
Monoisotopic Mass: 491.15486338g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 814
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 155Å²

Experimental Properties

Density: 1.338±0.06 g/cm3(Predicted)
pka: 11.96±0.20(Predicted)

2-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Pricemore >>

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